Cas no 62064-84-0 (Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-)

• Product name: Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-
• CAS No: 62064-84-0
• MF: C₁₅H₁₂O₅
• MW: 272.25278
• CID: 459233
• PubChem ID: 71390291

Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-
• 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]benzoic acid
• 62064-84-0
• DTXSID50812211

• Inchi： InChI=1S/C15H12O5/c16-8-9-2-1-3-10(6-9)14(18)11-4-5-13(17)12(7-11)15(19)20/h1-7,16-17H,8H2,(H,19,20)
• InChI Key： QHZSIKRYGRYONV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)C2=CC(=C(C=C2)O)C(=O)O)CO

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Additional information on Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-

测试